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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B116615 Get Quote

This guide provides comprehensive information on the chemical compound guanidine nitrate,

focusing on its Chemical Abstracts Service (CAS) number and detailed safety data for

researchers, scientists, and drug development professionals.

CAS Number: 506-93-4[1][2][3]

Chemical and Physical Properties
Guanidine nitrate is a white crystalline powder that is highly soluble in water.[1] It is

recognized for its role in various industrial and research applications, including as a nitrogen

source in fertilizers and in biochemical studies.[1]
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Property Value References

Synonyms
Guanidinium nitrate,

Guanidine, Mononitrate
[1][2][4]

Molecular Formula CH₆N₄O₃ [1][5]

Molecular Weight 122.08 g/mol [1][5]

Appearance White crystalline powder [1]

Melting Point 212 - 216 °C [1]

Density 1.440 g/cm³ [1]

Purity ≥ 98% [1][6]

Solubility Soluble in water (50 mg/mL)

Safety and Hazard Information
Guanidine nitrate is classified as a hazardous substance.[7] It is an oxidizer that may intensify

fire and is harmful if swallowed or inhaled.[2][3] It can cause serious eye damage, skin

irritation, and respiratory irritation.[2][3]

Hazard Classification Category Hazard Statement

Oxidizing Solids Category 3
H272: May intensify fire;

oxidizer

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 1 / 2
H319: Causes serious eye

irritation/damage

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Source:[2][3]
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Required Personal Protective Equipment

Conditions Requiring PPE

Safety glasses with side-shields or chemical safety gogglesAppropriate protective glovesProtective clothing to prevent skin exposure Not required under normal use, but available if dust is generated

Handling the substance Cleaning up spills Firefighting

Self-contained breathing apparatus

Click to download full resolution via product page

Caption: Required PPE for handling guanidine nitrate.

Experimental Protocols: Safe Handling and
Emergency Procedures
Detailed methodologies for the safe handling and use of guanidine nitrate are crucial to

minimize risk in a laboratory or industrial setting.

Handling: Wash hands and any exposed skin thoroughly after handling.[2] Use in a well-

ventilated area and minimize dust generation.[4] Avoid contact with eyes, skin, clothing, and

other combustible materials.[4]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Keep the container tightly closed and away from heat, sparks, and flame.[4] Do not store

near combustible materials.[4]

Caption: First aid procedures for guanidine nitrate exposure.

In the event of a spill, immediate and appropriate action is necessary to prevent further

contamination and ensure safety.

Evacuate: Evacuate personnel to safe areas.[3]
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Ventilate: Ensure adequate ventilation.[3][4]

Eliminate Ignition Sources: Remove all sources of ignition.[4]

Containment: Prevent the product from entering drains.[3]

Cleanup: Sweep up the spilled material and place it into a suitable container for disposal.[3]

[4] Avoid generating dusty conditions.[4]

PPE: Use appropriate personal protective equipment as outlined in the PPE diagram.
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Spill Occurs

Evacuate personnel to safe areas

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Prevent entry into drains

Sweep up and shovel into suitable container

Dispose of waste in accordance with regulations

Spill Cleaned

Click to download full resolution via product page

Caption: Step-by-step workflow for cleaning up a guanidine nitrate spill.
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Guanidine nitrate is an oxidizer and may intensify a fire.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: As an oxidizer, it can accelerate combustion. Thermal decomposition can

lead to the release of irritating gases and nitrogen oxides.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus.[3]

Fire Involving Guanidine Nitrate

Wear self-contained breathing apparatus

Use water spray, alcohol-resistant foam,
dry chemical, or carbon dioxide

Use water spray to cool unopened containers Be aware of oxidizing properties and
hazardous decomposition products (NOx)

Fire Extinguished

Click to download full resolution via product page

Caption: Recommended procedure for fighting fires involving guanidine nitrate.

Toxicological Information
Prolonged or repeated exposure to guanidine nitrate may cause adverse health effects.
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Acute Effects: Harmful if swallowed or inhaled.[2] Causes severe eye irritation and potential

burns.[4] May cause skin and respiratory irritation.[3] Ingestion may lead to burns in the

gastrointestinal tract, nausea, and vomiting.[4]

Chronic Effects: Repeated or prolonged exposure can damage target organs such as the

blood, lungs, nervous system, and mucous membranes.[8] It may also lead to skin

ulcerations.[8]

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet. Always refer to the official Safety Data Sheet (SDS) from the

supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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